Cas no 1522367-76-5 (6-(Difluoromethoxy)pyridin-2-amine hydrochloride)

6-(Difluoromethoxy)pyridin-2-amine hydrochloride is a fluorinated pyridine derivative with applications in pharmaceutical and agrochemical research. The difluoromethoxy group enhances metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. Its hydrochloride salt form improves solubility and handling characteristics. This compound is particularly useful in the synthesis of biologically active molecules, including potential kinase inhibitors and antimicrobial agents. The pyridine core offers versatility for further functionalization, while the difluoromethoxy moiety contributes to lipophilicity and electronic effects. High-purity grades are available for research use, ensuring reproducibility in synthetic applications. Proper storage under inert conditions is recommended to maintain stability.

6-(Difluoromethoxy)pyridin-2-amine hydrochloride structure

1522367-76-5 structure

Product Name:6-(Difluoromethoxy)pyridin-2-amine hydrochloride

CAS No:1522367-76-5

MF:C₆H₇ClF₂N₂O

MW:196.582387208939

CID:4769954

Update Time:2026-02-26

6-(Difluoromethoxy)pyridin-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 6-(Difluoromethoxy)pyridin-2-amine hydrochloride
- 6-difluoromethoxy-pyridin-2-ylamine hydrochloride
- 6-(Difluoromethoxy)pyridin-2-ylamine hydrochloride
- Inchi： 1S/C6H6F2N2O.ClH/c7-6(8)11-5-3-1-2-4(9)10-5;/h1-3,6H,(H2,9,10);1H
- InChI Key： XHUOCUMZXABCML-UHFFFAOYSA-N
- SMILES： Cl.FC(OC1C=CC=C(N)N=1)F

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 123
Topological Polar Surface Area: 48.1

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